Cas no 1806899-84-2 (3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine
• CAS No: 1806899-84-2
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4851325
• Update Time: 2025-06-10

3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine

• Inchi： 1S/C8H8F2INO2/c1-13-5-3-4(11)6(7(9)10)8(12-5)14-2/h3,7H,1-2H3
• InChI Key： MUPRDGXVLMOKIE-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.7
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine

3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine (CAS No. 1806899-84-2): An Overview of a Versatile Compound in Modern Chemistry

3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine (CAS No. 1806899-84-2) is a highly versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its difluoromethyl, dimethoxy, and iodopyridine moieties, offers a rich platform for researchers to explore its properties and develop novel derivatives.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, making it a valuable functional group in the design of bioactive compounds. The presence of this group can enhance the metabolic stability and pharmacokinetic properties of drugs, which is crucial for their therapeutic efficacy. In the context of 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine, the difluoromethyl moiety contributes to the compound's overall stability and reactivity.

The dimethoxy substituents on the pyridine ring play a significant role in enhancing the solubility and lipophilicity of the molecule. These properties are essential for improving the bioavailability of drugs and ensuring their effective delivery to target sites. Additionally, the dimethoxy groups can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets.

The iodopyridine moiety is another key feature of this compound. Iodine is a versatile halogen that can participate in various chemical reactions, including nucleophilic substitution and coupling reactions. The iodopyridine group can serve as a useful handle for further functionalization, allowing researchers to introduce additional functional groups or linkers to create more complex molecular architectures. This flexibility makes 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine an attractive starting material for synthetic chemistry.

In the realm of medicinal chemistry, 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of these derivatives through strategic modifications can lead to the development of more selective and potent inhibitors.

Beyond its applications in medicinal chemistry, 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine has also found use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaics. For example, it can be used as a building block for designing organic semiconductors with improved charge transport properties. The ability to control the electronic structure through functionalization opens up new possibilities for developing advanced materials with tailored performance characteristics.

In summary, 3-(Difluoromethyl)-2,6-dimethoxy-4-iodopyridine (CAS No. 1806899-84-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique combination of functional groups provides researchers with a powerful tool for exploring new chemical space and developing innovative solutions to challenging problems. As research continues to advance, it is likely that this compound will play an increasingly important role in driving scientific progress and innovation.